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Compound of Interest

Compound Name: Direct Red 23

CAS No.: 83232-29-5

Cat. No.: B15556877

Get Quote

For laboratory professionals engaged in research, development, and scientific exploration,

ensuring a safe and efficient work environment is paramount. This guide provides immediate,

essential safety and logistical information for the handling of Direct Red 23, a diazo dye.

Adherence to these protocols will minimize risks and streamline your workflow, from initial

handling to final disposal.

Health Hazard and First Aid Summary
Direct Red 23 is classified as harmful if swallowed and may cause irritation to the eyes, skin,

and respiratory tract.[1] In case of exposure, immediate and appropriate first aid is crucial.
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Exposure Route Symptoms First Aid Measures

Inhalation
May cause irritation to the

respiratory tract.[1]

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. If not

breathing, give artificial

respiration and seek

immediate medical attention.

[2]

Skin Contact
May cause skin irritation in

sensitive individuals.[1]

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water.[2] Seek medical

attention if irritation develops

or persists.[1]

Eye Contact
Dust may cause irritation and

inflammation.[1]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[1]

Seek immediate medical

attention.

Ingestion

Harmful if swallowed. May

cause gastrointestinal irritation

with nausea, vomiting, and

diarrhea.[1]

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water.[1] Do not induce

vomiting.[2] Seek immediate

medical attention.

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to ensure the safety of

laboratory personnel.
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Category Required PPE Specifications

Eye Protection
Chemical safety goggles or

glasses.[1][2]

Must be worn at all times in the

laboratory.

Hand Protection
Chemical-resistant gloves

(e.g., rubber gloves).[1][2]

Inspect gloves for integrity

before each use.

Respiratory Protection
Approved respirator (e.g.,

N95).[1]

Required when handling the

powder outside of a chemical

fume hood or when generating

dust.

Body Protection
Laboratory coat or appropriate

protective clothing.[1][2]
To prevent skin contact.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Direct Red 23 will minimize the risk of exposure and

contamination.

Preparation:

Ensure a safety shower and eye-bath are readily accessible.[1]

Work within a designated area, preferably a chemical fume hood, to control airborne

levels.[1]

Weighing and Aliquoting:

Handle the powder in a chemical fume hood to minimize dust generation and

accumulation.[1]

Use appropriate tools (e.g., spatula, weighing paper) to handle the solid material.

Dissolving:

Add the weighed powder to the solvent slowly to avoid splashing.
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Stir the solution gently until the dye is fully dissolved.

Use in Experiments:

Conduct all experimental procedures involving Direct Red 23 within a well-ventilated area

or a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

Decontaminate all work surfaces and equipment used.

Remove and properly store or dispose of contaminated PPE.

Disposal Plan
Proper disposal of Direct Red 23 and its waste is critical to prevent environmental

contamination.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weighing paper) and liquid waste

containing Direct Red 23 in separate, clearly labeled, and sealed containers.

Disposal Method:

Dispose of chemical waste in accordance with local, state, and federal regulations.[3] Do

not pour solutions down the drain.[3]

The material can be disposed of by a licensed chemical destruction plant or through

controlled incineration with flue gas scrubbing.[2]

Contaminated packaging should be triple-rinsed and offered for recycling or punctured to

render it unusable before disposal in a sanitary landfill.[2]
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Workflow for Handling Direct Red 23

Workflow for Handling Direct Red 23
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Caption: Procedural workflow for the safe handling of Direct Red 23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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